Cas no 4347-33-5 (5-Formyl-2-thiopheneboronic acid)

5-Formyl-2-thiopheneboronic acid Properties

Names and Identifiers

• 5-Formylthiophen-2-boronic acid
• 5-Formyl-2-thiopheneboronic Acid (contains varying amounts of Anhydride)
• (5-Formylthiophen-2-yl)boronic acid
• 5-Formyl-2-thiopheneboronic acid
• 5-formylthiophen-2-ylboronic acid
• 5-Formylthiophene-2-boronic acid
• 5-Formyl-2-thienylboronic Acid
• 5-Formyl-2-thienylboronic Acid (contains varying amounts of Anhydride)
• 5-Formylthienyl-2-boronic acid
• 2-formylthiophene-5-boronic acid
• (5-formyl-2-thienyl)boronic acid
• Boronic acid, (5-formyl-2-thienyl)-
• 2-formylthien-5-ylboronic acid
• 5-Formyl-2-thiopheneboronicacid
• 2-formyl thiophene-5-boronic acid
• PubChem172
• 5-FORMYLTHIOPHENE-2-BORONIC ACID
• 5-FORMYLTHIEN-2-YLBORONIC ACID
• 5-FORMYLTHIOPHEN-1-BORONIC ACID
• MFCD02093666
• SY013773
• AS-2293
• 5-Formyl-2-thienylboronic acid, >=95.0%
• 5-formylthiophen-2-yl boronic acid
• BCP03647
• 5-Formylthiophen-2-boronicacid
• 5-formyl-2- thiopheneboronic acid
• 4347-33-5
• CHEMBL583965
• DEQOVKFWRPOPQP-UHFFFAOYSA-N
• AC-6999
• SCHEMBL178042
• DTXSID20378455
• A6993
• InChI=1/C5H5BO3S/c7-3-4-1-2-5(10-4)6(8)9/h1-3,8-9H
• 5-formyl-2-thiophene boronic acid
• F0549
• 5-formylthiophen-2-ylboronic?acid
• EN300-118952
• 5-Formyl-2-thiopheneboronic Acid, (contains varying amounts of Anhydride)
• DEQOVKFWRPOPQP-UHFFFAOYSA-
• FT-0635244
• J-517568
• AM20100139
• 5-formyl-2-thiophenylboronic acid
• CS-W000931
• Z1255439069
• AKOS000320201
• 5-formylthiophene-2-ylboronic acid
• DB-010448
• +Expand

• MDL： MFCD02093666
• InChIKey： DEQOVKFWRPOPQP-UHFFFAOYSA-N
• Inchi： 1S/C5H5BO3S/c7-3-4-1-2-5(10-4)6(8)9/h1-3,8-9H
• SMILES： S1C(C([H])=O)=C([H])C([H])=C1B(O[H])O[H]

Computed Properties

• Exact Mass: 156.005245g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.005245g/mol
• Monoisotopic Mass: 156.005245g/mol
• Topological Polar Surface Area: 85.8Ų
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.75960
• PSA: 85.77000
• Refractive Index: 1.573
• Boiling Point: 395.1°C at 760 mmHg
• Melting Point: 132-135 °C (lit.)
• Flash Point: 192.7°C
• Color/Form: Orange powder
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Density: 1.4100

5-Formyl-2-thiopheneboronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S27; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 34-36/37/38-22
• Signal Word：Warning
• HazardClass：IRRITANT, KEEP COLD

5-Formyl-2-thiopheneboronic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents